3-(5-chloro-2-methoxyphenyl)-5-[1-(4-chloro-1H-pyrazol-1-yl)propyl]-1,2,4-oxadiazole

• Molecular Formula: C15H14Cl2N4O2
• Molecular Weight: 353.2 g/mol
• IUPAC Name: 3-(5-chloro-2-methoxyphenyl)-5-[1-(4-chloropyrazol-1-yl)propyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C15H14Cl2N4O2/c1-3-12(21-8-10(17)7-18-21)15-19-14(20-23-15)11-6-9(16)4-5-13(11)22-2/h4-8,12H,3H2,1-2H3
• InChI Key: VINDFRVFSSANNZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=NC(=NO1)C2=C(C=CC(=C2)Cl)OC)N3C=C(C=N3)Cl

Description

is a chemical compound with the following molecular formula:

3-(5-chloro-2-methoxyphenyl)-5-[1-(4-chloro-1H-pyrazol-1-yl)propyl]-1,2,4-oxadiazole: $$\text{C}_{15}\text{H}_{15}\text{ClN}_2\text{O}_2$$C15​H15​ClN2​O2​

.
• It is a heterocyclic compound containing an oxadiazole ring, which is a five-membered ring with two nitrogen and two oxygen atoms.
• The compound’s structure includes a chlorophenyl group, a methoxy group, and a pyrazolylpropyl group.
• While its exact applications vary, it has attracted interest due to its potential biological activities.

Preparation Methods

Synthetic Routes: The synthesis of this compound involves several steps. One common method is the condensation of appropriate starting materials, followed by cyclization. Detailed synthetic routes are available in research literature.

Reaction Conditions: These depend on the specific synthetic route but typically involve refluxing the reactants in suitable solvents under controlled conditions.

Industrial Production: While not widely produced industrially, research labs often synthesize it for further investigations.

Chemical Reactions Analysis

Reactivity: The compound can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: These depend on the specific reaction. For example, reduction may yield an amine derivative.

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis.

Biology: Investigated for potential bioactivity (e.g., antimicrobial, antitumor properties).

Medicine: Research into its pharmacological effects and potential drug development.

Industry: Limited industrial applications, but its unique structure may inspire new materials.

Mechanism of Action

• Research is ongoing, but potential targets and pathways remain speculative.
• It may interact with cellular receptors, enzymes, or signaling pathways.

Comparison with Similar Compounds

Similar Compounds:

Remember that this compound’s properties and applications are continually explored, and further research may uncover additional insights